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Compound of Interest

Compound Name: 2,8-Dihydroxyadenine

Cat. No.: B15572800 Get Quote

An In-depth Technical Guide to 2,8-Dihydroxyadenine

This guide provides a comprehensive overview of the chemical and biological properties of 2,8-
Dihydroxyadenine (2,8-DHA), a critical metabolite in the diagnosis and understanding of

Adenine Phosphoribosyltransferase (APRT) deficiency.

Chemical Structure and Identification
2,8-Dihydroxyadenine is an oxopurine derivative of adenine.[1] Its structure is characterized

by a purine core with amino group at position 6 and two oxo groups at positions 2 and 8.[1] It is

a tautomer of 6-Amino-1H-purine-2,8(7H,9H)-dione.[1][2]
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Identifier Value

Preferred IUPAC Name 6-amino-7,9-dihydro-1H-purine-2,8-dione[1]

Alternate IUPAC Name 6-Amino-1H-purine-2,8(7H,9H)-dione

Chemical Formula C₅H₅N₅O₂

Canonical SMILES C12=C(NC(=O)N=C1NC(=O)N2)N

InChI
InChI=1S/C5H5N5O2/c6-2-1-3(9-4(11)7-1)10-

5(12)8-2/h(H5,6,7,8,9,10,11,12)

InChI Key XFBOJHLYDJZYSP-UHFFFAOYSA-N

CAS Number 30377-37-8

Physicochemical Properties
2,8-DHA is a solid compound notable for its poor solubility, which is central to its pathological

role in forming urinary crystals and kidney stones.

Property Value Source

Molar Mass 167.13 g/mol

Solubility 0.002 mg/mL (in water)

Physical Description Solid

Biological Significance and Metabolic Pathway
2,8-Dihydroxyadenine is an endogenous metabolite primarily associated with APRT

deficiency, a rare autosomal recessive disorder of purine metabolism. In healthy individuals, the

enzyme APRT salvages adenine by converting it to adenosine monophosphate (AMP). When

APRT is deficient, adenine accumulates and is instead metabolized by xanthine

dehydrogenase (XDH), also known as xanthine oxidase. This metabolic process oxidizes

adenine, first to 8-hydroxyadenine and subsequently to 2,8-dihydroxyadenine. Due to its low

solubility at physiological urine pH, 2,8-DHA precipitates, leading to crystalluria, the formation of

kidney stones (urolithiasis), and potential crystal-induced nephropathy, which can progress to
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chronic kidney disease. Consequently, the detection of 2,8-DHA in urine is a key diagnostic

marker for APRT deficiency.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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